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Compound of Interest

Compound Name: (-)-Albine

Cat. No.: B1615923 Get Quote

An In-depth Technical Guide on the Core Properties of (-)-Albine

This document provides core molecular information for researchers, scientists, and drug

development professionals working with (-)-Albine. The data is presented to facilitate easy

reference and comparison.

Core Molecular Data
The fundamental molecular properties of (-)-Albine are summarized in the table below. This

information is critical for a variety of experimental and analytical procedures, including but not

limited to, mass spectrometry, dosage calculations, and structural analysis.

Property Value Source

Molecular Formula C₁₄H₂₀N₂O
PubChem[1], NIST

WebBook[2][3], J-GLOBAL[4]

Molecular Weight 232.32 g/mol PubChem[1]

232.3214 g/mol NIST WebBook[2][3]

Note: The slight variation in molecular weight between different databases is due to differences

in calculation methods and the isotopic abundances used.
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This guide focuses on the fundamental molecular properties of (-)-Albine. Detailed

experimental protocols, signaling pathway analyses, and comprehensive workflows are beyond

the scope of this document. For such detailed information, it is recommended to consult peer-

reviewed scientific literature and specialized biochemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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